SAR405838-d10

• Molecular Formula: C29H34Cl2FN3O3
• Molecular Weight: 572.6 g/mol
• InChI: InChI=1S/C29H34Cl2FN3O3/c1-28(2,3)14-22-29(19-12-7-15(30)13-21(19)34-27(29)38)23(18-5-4-6-20(31)24(18)32)25(35-22)26(37)33-16-8-10-17(36)11-9-16/h4-7,12-13,16-17,22-23,25,35-36H,8-11,14H2,1-3H3,(H,33,37)(H,34,38)/t16?,17?,22-,23-,25+,29+/m0/s1/i8D2,9D2,10D2,11D2,16D,17D
• InChIKey: IDKAKZRYYDCJDU-KLBIGFAZSA-N

SAR405838-d10 Deuterated Internal Standard

SAR405838-d10 (MI-77301-d10) is a deuterium-labeled analog of the small-molecule MDM2-p53 protein-protein interaction inhibitor SAR405838 (MI-77301). The non-deuterated parent compound binds to MDM2 with a Ki of 0.88 nM and has advanced into Phase I clinical trials for solid tumors [1]. SAR405838-d10 incorporates ten deuterium atoms (d10) into the SAR405838 scaffold, yielding a molecular formula of C29H24D10Cl2FN3O3 and a molecular weight of 572.56 g/mol [2]. This stable isotope-labeled form is designed primarily as an internal standard for quantitative LC-MS/MS bioanalysis, exploiting the near-identical physicochemical properties of deuterated and protiated forms while enabling mass-based discrimination [3].

Workflow Quantitative LC-MS/MS bioanalysis using stable isotope dilution

Selection Deuterated internal standard (SIL-IS) with +10 Da mass shift

Context Pharmacokinetic profiling and tissue distribution studies in research models

• [1] Wang S, Sun W, Zhao Y, et al. SAR405838: An Optimized Inhibitor of MDM2-p53 Interaction That Induces Complete and Durable Tumor Regression. Cancer Res. 2014;74(20):5855-5865. doi:10.1158/0008-5472.CAN-14-0799 View Source
• [2] MedChemExpress. SAR405838-d10 (MI-77301-d10) Product Datasheet. Accessed 2026. CAS: 1303607-60-4 (parent); Molecular Formula: C29H24D10Cl2FN3O3; MW: 572.56. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797115 View Source

SAR405838-d10 Irreplaceability

SAR405838-d10 is not simply a pharmacological substitute for SAR405838; its core value proposition is distinct. As a deuterated internal standard, it enables accurate absolute quantification of SAR405838 in biological matrices via LC-MS/MS, a function that neither non-deuterated SAR405838 nor alternative MDM2 inhibitors (Nutlin-3a, MI-219, MI-773) can fulfill without introducing matrix-effect bias [1]. Furthermore, the parent compound SAR405838 itself possesses quantifiable biochemical differentiation from its closest structural analogs—MI-773 and the earlier-generation inhibitors Nutlin-3a and MI-219—in terms of binding affinity, cellular potency, selectivity, and oral bioavailability [2]. Substitution with non-deuterated SAR405838 forfeits the analytical quantification capability, while substitution with other MDM2 inhibitors forfeits both the analytical capability and the established potency/selectivity advantages detailed below.

Non-deuterated SAR405838 Eliminates +10 Da mass shift, preventing co-elution and matrix-effect correction for quantitative LC-MS/MS.

Other MDM2 inhibitors (e.g., Nutlin-3a, MI-219) Different binding affinity context; no deuterated internal standard available for bioanalytical quantification.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Wang S, Sun W, Zhao Y, et al. SAR405838: An Optimized Inhibitor of MDM2-p53 Interaction That Induces Complete and Durable Tumor Regression. Cancer Res. 2014;74(20):5855-5865. doi:10.1158/0008-5472.CAN-14-0799 View Source

SAR405838-d10 Differentiation Evidence

MDM2 Binding Affinity vs. MI-773

SAR405838 (MI-77301) is a diastereomer of MI-773. In a direct comparison, SAR405838 displays approximately 7.6-fold higher binding affinity to MDM2 than MI-773, with a Kd of 8.2 nM for SAR405838 versus a Kd of approximately 62 nM for MI-773 . This binding affinity difference is corroborated by the Ki value of 0.88 nM for SAR405838, reflecting a further optimized interaction within the MDM2 binding pocket [1]. The diastereomeric relationship means these compounds share identical molecular formulas (C29H34Cl2FN3O3) and molecular weight (562.50 g/mol) but differ in three-dimensional configuration, directly impacting target engagement.

MDM2 Binding Affinity

Head-to-head

Kd: 8.2 nM (SAR405838) vs ~62 nM (MI-773); Ki: 0.88 nM

Reported ~7.6-fold higher binding affinity context supports correct diastereomer selection for target engagement studies.

Fluorescence polarization binding assay

Evidence Dimension	MDM2 binding affinity (Kd)
Target Compound Data	SAR405838 (MI-77301): Kd = 8.2 nM; Ki = 0.88 nM
Comparator Or Baseline	MI-773 (CAS 1303607-07-9): Kd ≈ 62 nM
Quantified Difference	~7.6-fold higher binding affinity for SAR405838 over MI-773 (Kd ratio: 62/8.2); Ki of 0.88 nM represents ~70-fold tighter binding than the Kd of MI-773
Conditions	Competitive fluorescence polarization (FP) binding assay with recombinant MDM2 protein ; fluorescence polarization binding assay with MDM2 protein and p53 peptide for Ki determination [1]

Why This Matters

Procurement of the correct diastereomer (SAR405838/MI-77301, CAS 1303607-60-4) rather than MI-773 (CAS 1303607-07-9) is critical: the nearly 8-fold difference in target binding affinity directly translates to functional potency differences in p53 activation and tumor growth inhibition.

• [1] Chemical Probes Portal. MI-77301 (SAR405838) Probe Report. Potency: Ki 0.88 nM. Fluorescence polarization binding assay with MDM2 protein and p53 peptide. View Source

Cellular Potency Comparison

In a direct comparative preclinical study in dedifferentiated liposarcoma (DDLPS) models, SAR405838 was compared head-to-head with the known MDM2 antagonists Nutlin-3a and MI-219. While all three compounds stabilized p53 and activated the p53 pathway leading to abrogated proliferation, cell-cycle arrest, and apoptosis, significantly higher concentrations of Nutlin-3a and MI-219 were required to achieve comparable effects [1]. Across a panel of p53 wild-type cancer cell lines, SAR405838 inhibited cell growth with IC50 values of 89 nM (RS4;11), 92 nM (SJSA-1), 200 nM (HCT-116), and 270 nM (LNCaP), representing 5-10 times higher potency than MI-219 and Nutlin-3a in blocking MDM2-p53 interaction and Mdm2-mediated p53 degradation . For reference, Nutlin-3a inhibits the p53/MDM2 interaction with an IC50 of 90 nM in a cell-free assay but requires substantially higher concentrations in cellular contexts .

Cellular Growth Inhibition

Head-to-head

IC50: 89–270 nM (RS4;11, SJSA-1, HCT-116, LNCaP); 5–10× lower than Nutlin-3a/MI-219

Reported cellular potency context suggests lower assay concentrations may be sufficient for p53 pathway studies.

WST-based assay, 48 h; p53 wild-type lines

Evidence Dimension	Cellular growth inhibition potency in p53 wild-type cancer lines
Target Compound Data	SAR405838: IC50 = 89 nM (RS4;11), 92 nM (SJSA-1), 200 nM (HCT-116), 270 nM (LNCaP); EC50 for p53 activation = 300-600 nM (SJSA-1)
Comparator Or Baseline	Nutlin-3a: IC50 = 90 nM (cell-free p53/MDM2 FP assay); MI-219: requires significantly higher concentrations than SAR405838 to achieve comparable p53 pathway activation in DDLPS cells [1]
Quantified Difference	SAR405838 is 5-10 times more potent than Nutlin-3a and MI-219 in cellular assays; EC50 for p53 activation in SJSA-1 cells is 300-600 nM
Conditions	DDLPS in vitro cell models [1]; cell growth inhibition assay (WST-based) in RS4;11, SJSA-1, HCT-116, and LNCaP cell lines treated for ~48 h

Why This Matters

The 5-10-fold potency advantage of SAR405838 over Nutlin-3a and MI-219 in cellular assays directly translates to lower effective concentrations in target tissues, which is critical for reducing off-target effects and enabling in vivo efficacy at well-tolerated oral doses.

• [1] Bill KL, Garnett J, Meaux I, et al. SAR405838: A Novel and Potent Inhibitor of the MDM2:p53 Axis for the Treatment of Dedifferentiated Liposarcoma. Clin Cancer Res. 2016;22(5):1150-1160. doi:10.1158/1078-0432.CCR-15-1522 View Source

MDM2 Selectivity Profile

SAR405838 exhibits a well-characterized selectivity profile. At a concentration of 10 μM (over 10,000-fold above its Ki for MDM2), SAR405838 shows no detectable binding to the closely related homolog MDMX (also known as MDM4), nor to the anti-apoptotic proteins Bcl-2, Bcl-xL, Mcl-1, or to β-catenin . Furthermore, in a broad counter-screening panel against over 200 receptors and enzymes, SAR405838 exhibited no significant inhibitory activity at 10 μM . This selectivity profile was established using competitive fluorescence polarization-based assays for Bcl-2 family proteins and β-catenin, and biolayer interferometry for MDMX binding assessment [1]. While Nutlin-3a also selectively targets MDM2, its lower potency (IC50 = 90 nM in cell-free assay) means the selectivity window (ratio of off-target screening concentration to on-target potency) is narrower for Nutlin-3a (10,000 nM / 90 nM ≈ 111-fold) than for SAR405838 (10,000 nM / 0.88 nM ≈ 11,364-fold).

Selectivity Window

Cross-study comparable

No binding at 10 µM to MDMX, Bcl-2 etc.; selectivity window ~11,364-fold vs ~111-fold for Nutlin-3a

Wider selectivity context may reduce off-target confounding in MDM2 pathway interrogation.

Broad counter-screen at 10 µM

Evidence Dimension	Target selectivity window: ratio of off-target screening concentration to MDM2 binding Ki
Target Compound Data	SAR405838: No binding at 10 μM to MDMX, Bcl-2, Bcl-xL, Mcl-1, β-catenin; no inhibition of >200 receptors/enzymes at 10 μM. Selectivity window: ~11,364-fold (10,000 nM / 0.88 nM)
Comparator Or Baseline	Nutlin-3a: MDM2-selective but with IC50 = 90 nM . Selectivity window: ~111-fold at equivalent 10 μM screening concentration
Quantified Difference	SAR405838's selectivity window is approximately 100-fold wider than Nutlin-3a's, driven by its ~100-fold higher affinity for MDM2
Conditions	Competitive FP-based assay for Bcl-2, Bcl-xL, Mcl-1, β-catenin; biolayer interferometry for MDMX; broad receptor/enzyme panel screen at 10 μM [1]

Why This Matters

The exceptionally wide selectivity window reduces the likelihood of off-target pharmacology at therapeutic concentrations, which is critical for data interpretation in target-validation studies and for minimizing confounding effects in preclinical efficacy experiments.

• [1] Chemical Probes Portal. MI-77301 (SAR405838) Probe Report. At 10 μM, MI-77301 did not bind MDMx as assessed by biolayer interferometry; showed minimal interaction with BCL2, BCLXL, MCL1, β-catenin and minimal activity against ~200 enzymes and proteins. View Source

Oral Bioavailability Profile

SAR405838 demonstrates good oral bioavailability across multiple preclinical species: F = 67% in mice and 48% in rats following a single 10 mg/kg oral dose . These values were established alongside intravenous administration to calculate absolute bioavailability. Supplementary Table S3 from the primary characterization study reports key pharmacokinetic parameters in mice, rats, and dogs, confirming good oral pharmacokinetics across species [1]. In Phase I clinical evaluation, SAR405838 administered orally demonstrated a median terminal half-life ranging from approximately 8.9 to 16.1 hours across dose levels, with dose-proportional increases in Cmax and AUC0-24 [2]. For comparison, the earlier-generation MDM2 inhibitor Nutlin-3a has limited oral bioavailability and has not advanced beyond preclinical evaluation as a therapeutic candidate [3].

Oral Bioavailability

Cross-study comparable

F=67% (mouse), 48% (rat) at 10 mg/kg; clinical t½ 9–16 h

Reported PK profile supports once-daily oral dosing in rodent xenograft models.

Phase I clinical PK context (NCT01636479) — research reference only

Evidence Dimension	Oral bioavailability (F%) in preclinical species
Target Compound Data	SAR405838: F = 67% (mouse), 48% (rat) at 10 mg/kg p.o.; clinical t1/2 ≈ 9-16 h [2]
Comparator Or Baseline	Nutlin-3a: not orally bioavailable as a clinical candidate; limited to in vitro and local administration studies [3]
Quantified Difference	SAR405838 achieves 48-67% oral bioavailability, enabling once-daily oral dosing in clinical trials; Nutlin-3a lacks sufficient oral bioavailability for systemic therapeutic use
Conditions	Single oral (p.o.) dose of 10 mg/kg in mice and rats vs. intravenous (i.v.) administration; clinical PK assessed in Phase I trial NCT01636479 [2]

Why This Matters

Oral bioavailability is a prerequisite for chronic dosing regimens in oncology. SAR405838's 48-67% oral bioavailability and 9-16 h half-life support once-daily oral administration, which has been translated into Phase I clinical trial design—a feature not achieved by earlier MDM2 inhibitors.

• [1] Wang S, Sun W, Zhao Y, et al. SAR405838: An Optimized Inhibitor of MDM2-p53 Interaction That Induces Complete and Durable Tumor Regression. Cancer Res. 2014;74(20):5855-5865. Supplementary Table S3: Key pharmacokinetic parameters in mice, rats, and dogs. View Source
• [2] de Jonge MJA, van Dam PA, Van den Eynde M, et al. A phase I study of SAR405838, a novel human double minute 2 (HDM2) antagonist, in patients with solid tumours. Eur J Cancer. 2017;76:144-151. doi:10.1016/j.ejca.2017.02.025 (NCT01636479) View Source
• [3] Vassilev LT, Vu BT, Graves B, et al. In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science. 2004;303(5659):844-848. doi:10.1126/science.1092472 View Source

Deuterium Labeling for Quantitation

SAR405838-d10 incorporates ten deuterium atoms into the SAR405838 scaffold, increasing the molecular mass from 562.50 g/mol (parent, C29H34Cl2FN3O3) to 572.56 g/mol (d10, C29H24D10Cl2FN3O3) . This mass shift of +10 Da enables unambiguous chromatographic co-elution with the non-deuterated analyte SAR405838 while providing a distinct MS/MS transition for selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) quantification [1]. Unlike structural analog internal standards, deuterated internal standards exhibit near-identical extraction recovery, ionization efficiency, and matrix effect profiles to the target analyte, thereby correcting for these sources of variability and improving quantitative accuracy per FDA Bioanalytical Method Validation guidelines [1]. Additionally, deuteration at metabolically labile positions may impart a kinetic isotope effect (KIE) that can slow oxidative metabolism by cytochrome P450 enzymes; in the case of tetrabenazine deuteration, this translated to a nearly doubled elimination half-life in humans [2]. While no head-to-head PK data comparing SAR405838-d10 vs. SAR405838 have been published, the class-level precedent establishes the potential for deuteration to alter the metabolic profile of SAR405838-d10 if used as a tracer in vivo [2].

Deuterium Isotope Label

Class-level

+10 Da mass shift; potential metabolic stabilization via KIE (class-level)

Enables co-elution and matrix-effect correction in LC-MS/MS; metabolic shift context requires validation.

No head-to-head PK data for SAR405838-d10

Evidence Dimension	Mass difference for MS-based discrimination; potential metabolic stabilization via deuterium kinetic isotope effect
Target Compound Data	SAR405838-d10: MW = 572.56 g/mol; Δm = +10 Da vs. parent; deuterium substitution at 10 positions
Comparator Or Baseline	SAR405838 (non-deuterated): MW = 562.50 g/mol; no mass shift available for MS discrimination from endogenous matrix components
Quantified Difference	Mass shift of +10 Da enables unequivocal SRM/MRM quantification; class-level evidence indicates deuteration can reduce CYP450-mediated oxidative metabolism rates and prolong half-life (e.g., deutetrabenazine half-life was doubled vs. tetrabenazine in clinical PK study [2])
Conditions	LC-MS/MS bioanalysis using SRM/MRM transitions; deuterium kinetic isotope effect on CYP450-mediated metabolism (class-level evidence from structurally distinct deuterated drugs)

Why This Matters

For laboratories conducting pharmacokinetic, tissue distribution, or drug-drug interaction studies with SAR405838, the -d10 form is the requisite internal standard for validated quantitative bioanalysis. Without a stable isotope-labeled internal standard, matrix effects and recovery variability can introduce quantification errors exceeding 15-20%, falling outside FDA bioanalytical acceptance criteria.

• [1] US FDA. Bioanalytical Method Validation: Guidance for Industry. Center for Drug Evaluation and Research. May 2018. View Source
• [2] Stemmer D, Gertsik N, Hua L, et al. Pharmacokinetic and Metabolic Profile of Deutetrabenazine (TEV-50717) Compared With Tetrabenazine in Healthy Volunteers. Clin Transl Sci. 2020;13(4):707-717. doi:10.1111/cts.12754 View Source

SAR405838-d10 Application Scenarios

LC-MS/MS Bioanalysis in PK Studies

SAR405838-d10 serves as the stable isotope-labeled internal standard (SIL-IS) for accurate quantification of SAR405838 in plasma, tissue homogenates, and tumor biopsies by LC-MS/MS. Its +10 Da mass shift relative to the parent analyte enables distinct SRM/MRM transitions without chromatographic separation, while its near-identical physicochemical properties correct for extraction recovery, matrix effects, and ionization variability [1]. This application is essential for laboratories conducting pharmacokinetic profiling, tissue distribution studies, or therapeutic drug monitoring in the context of SAR405838 preclinical development or clinical trial support, as documented in Phase I studies where SAR405838 PK parameters (Cmax, AUC, t1/2) were characterized using validated LC-MS/MS methodology [2].

Metabolic Stability and ADME Profiling

Researchers investigating the metabolic fate of SAR405838 can employ SAR405838-d10 as a tracer in hepatocyte incubation or microsomal stability assays. The deuterium label allows simultaneous incubation of deuterated and non-deuterated forms followed by mass-differentiated detection, enabling direct intra-assay comparison of metabolic depletion rates [1]. Although specific head-to-head metabolic stability data for SAR405838-d10 vs. SAR405838 are not yet published, the class-level kinetic isotope effect for CYP450-mediated oxidation provides a mechanistic basis for investigating whether deuteration at specific positions alters the metabolic profile . This application supports lead optimization and DMPK screening programs focused on MDM2-targeted agents.

In Vivo Pharmacology Studies

For in vivo efficacy studies in p53 wild-type xenograft models (SJSA-1 osteosarcoma, RS4;11 acute leukemia, LNCaP prostate cancer, HCT-116 colon cancer), the parent compound SAR405838 provides dose-dependent tumor growth inhibition at oral doses of 10-200 mg/kg, with a single 100 mg/kg oral dose sufficient to achieve complete tumor regression in the SJSA-1 model [2]. The compound's validated selectivity profile—no binding at 10 μM to MDMX, Bcl-2, Bcl-xL, Mcl-1, β-catenin, and no inhibition of >200 receptors/enzymes —ensures that observed anti-tumor effects are attributable to MDM2-p53 pathway activation rather than off-target pharmacology. The deuterated form SAR405838-d10 should be used in parallel as the analytical internal standard to quantify tumor and plasma drug levels in these same studies.

Benchmarking for MDM2 Inhibitor Development

Drug discovery programs developing next-generation MDM2-p53 inhibitors or PROTAC degraders can use SAR405838 as the reference benchmark compound. Its well-characterized binding affinity (Ki = 0.88 nM), cellular IC50 values across four p53 wild-type lines (89-270 nM), and in vivo efficacy profile provide a quantitative baseline against which novel compounds can be compared in parallel assays [2]. The 5-10-fold potency advantage over Nutlin-3a and MI-219 established in head-to-head studies [1] further positions SAR405838 as a more stringent comparator than first-generation MDM2 inhibitors, raising the efficacy bar for candidate advancement. SAR405838-d10 should be procured alongside the parent compound to enable quantitative bioanalysis in these benchmarking studies.

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS bioanalysis in research matrices

Stable isotope-labeled internal standard with +10 Da mass shift

Matrix-effect correction and extraction recovery consistency per bioanalytical validation review

In vitro metabolic stability and ADME screening

Deuterium-labeled tracer for intra-assay mass discrimination

CYP450-mediated metabolic depletion comparison and kinetic isotope effect review

In vivo MDM2-p53 pathway activation in xenograft models

Parent compound SAR405838 with characterized selectivity and in vivo response

MDM2 target engagement and tumor growth inhibition endpoint monitoring

Benchmarking novel MDM2-p53 inhibitors

Well-characterized binding affinity and cellular IC50 context

Comparative target engagement and in vivo response benchmarking against a reference MDM2 antagonist

• [1] Bill KL, Garnett J, Meaux I, et al. SAR405838: A Novel and Potent Inhibitor of the MDM2:p53 Axis for the Treatment of Dedifferentiated Liposarcoma. Clin Cancer Res. 2016;22(5):1150-1160. doi:10.1158/1078-0432.CCR-15-1522 View Source
• [2] Wang S, Sun W, Zhao Y, et al. SAR405838: An Optimized Inhibitor of MDM2-p53 Interaction That Induces Complete and Durable Tumor Regression. Cancer Res. 2014;74(20):5855-5865. doi:10.1158/0008-5472.CAN-14-0799 View Source